Cas no 1226458-58-7 (2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}acetamide)

• Product Name: 2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}acetamide
• CAS No: 1226458-58-7
• MF: C₂₀H₁₆N₄O₃S
• MW: 392.431042671204
• CID: 6220508
• PubChem ID: 49671164
• Update Time: 2025-07-13

2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}acetamide
• 2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-{2-phenyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}acetamide
• AKOS024616401
• 1226458-58-7
• F1878-0495
• 2-(2-oxobenzo[d]oxazol-3(2H)-yl)-N-(2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide
• 2-(2-oxo-1,3-benzoxazol-3-yl)-N-(2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)acetamide

• Inchi： 1S/C20H16N4O3S/c25-18(10-23-16-8-4-5-9-17(16)27-20(23)26)21-19-14-11-28-12-15(14)22-24(19)13-6-2-1-3-7-13/h1-9H,10-12H2,(H,21,25)
• InChI Key： AIMSBGWFFZGWDZ-UHFFFAOYSA-N
• SMILES： S1CC2C(C1)=C(NC(CN1C(=O)OC3C=CC=CC1=3)=O)N(C1C=CC=CC=1)N=2

Computed Properties

• Exact Mass: 392.09431156g/mol
• Monoisotopic Mass: 392.09431156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}acetamide

Introduction to Compound with CAS No 1226458-58-7 and Product Name: 2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}acetamide

Compound with the CAS number 1226458-58-7 and the product name 2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The molecular structure of this compound is characterized by the presence of multiple functional groups, including benzoxazole and thieno[3,4-cpyrazole] moieties, which contribute to its unique chemical properties and biological interactions.

The benzoxazole ring is a well-known pharmacophore in medicinal chemistry, often found in drugs with anti-inflammatory, antimicrobial, and anticonvulsant properties. The presence of the 2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl) moiety in the compound suggests potential activities related to these therapeutic areas. Additionally, the thieno[3,4-cpyrazole] scaffold is another important structural feature that has been extensively studied for its role in modulating various biological pathways. This moiety is known to exhibit properties such as kinase inhibition and anti-tumor effects, making it a valuable component in the design of novel pharmaceutical agents.

The acetamide functional group in the compound's structure further enhances its pharmacological potential. Acetamides are commonly used in drug development due to their ability to improve solubility and bioavailability of active compounds. The combination of these structural elements in 2-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-{2-phenyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}acetamide creates a molecule with a high degree of complexity and specificity that could be leveraged for targeted therapeutic interventions.

Recent research in the field of heterocyclic chemistry has highlighted the importance of such multifunctional compounds in drug discovery. The integration of different pharmacophoric units into a single molecule allows for the development of drugs with enhanced efficacy and reduced side effects. Studies have shown that compounds containing benzoxazole and thieno[3,4-cpyrazole] moieties can interact with multiple biological targets simultaneously, leading to synergistic effects that are difficult to achieve with single-target drugs.

In particular, the thieno[3,4-cpyrazole] scaffold has been identified as a promising candidate for developing novel anticancer agents. Research indicates that this moiety can inhibit the activity of key enzymes involved in tumor growth and proliferation. The presence of this scaffold in 1226458-58-7 suggests that it may exhibit similar properties, making it a potential lead compound for further investigation in oncology research.

The benzoxazole component of the compound is also known to have significant therapeutic implications. Benzoxazole derivatives have been reported to possess anti-inflammatory, antimicrobial, and antiviral activities. The specific arrangement of atoms within the benzoxazole ring in this compound may contribute to its ability to modulate inflammatory pathways and immune responses. This could make it particularly useful in the development of treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the acetamide group plays a crucial role in determining the pharmacokinetic properties of the compound. Acetamides are known to enhance drug solubility and permeability across biological membranes, which can improve oral bioavailability and therapeutic efficacy. The incorporation of this functional group into 1226458-58-7 may thus enhance its pharmacological profile compared to related compounds lacking this moiety.

Current research trends in pharmaceutical chemistry emphasize the need for innovative approaches to drug design that leverage computational methods and high-throughput screening techniques. These tools have enabled researchers to rapidly identify and optimize lead compounds with desired biological activities. The unique structure of 1226458-58-7 makes it an attractive candidate for further investigation using these modern techniques.

Several computational studies have been conducted on similar heterocyclic derivatives to predict their binding affinities and mechanisms of action. These studies have provided valuable insights into how structural modifications can influence biological activity. By applying these principles to 1226458-58-7, researchers can fine-tune its structure to enhance its therapeutic potential while minimizing unwanted side effects.

In conclusion,1226458-58-7 represents a promising candidate for further exploration in pharmaceutical research due to its complex molecular structure and diverse functional groups. The combination of benzoxazole and thieno[3,4-cpyrazole] moieties along with an acetamide functional group suggests potential applications in multiple therapeutic areas. Ongoing research efforts aimed at understanding its biological activities and optimizing its pharmacological properties could lead to significant advancements in drug development.